Cas no 1807252-06-7 (Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate
• CAS No: 1807252-06-7
• MF: C₁₀H₅F₃N₂O₄S
• MW: 306.217911481857
• CID: 4951928
• Update Time: 2025-05-23

Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5F3N2O4S/c1-19-9(16)7-6(15(17)18)3-2-5(4-14)8(7)20-10(11,12)13/h2-3H,1H3
• InChI Key： YTJAPAKRNFVNQH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC=C(C=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 442
• XLogP3: 3
• Topological Polar Surface Area: 121

Additional information on Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate

Recent Advances in the Study of Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate (CAS: 1807252-06-7)

Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate (CAS: 1807252-06-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and nitro functional groups, has been the subject of recent studies exploring its potential applications in drug discovery and development. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to achieve high yields and purity of the compound. These synthetic routes have been optimized to enhance scalability and reproducibility, making the compound more accessible for further pharmacological evaluation.

In terms of biological activity, Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate has demonstrated promising results in preliminary screening assays. Studies have indicated that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its unique electronic properties, conferred by the trifluoromethylthio group, have been explored for their ability to modulate protein-ligand interactions, thereby enhancing binding affinity and selectivity.

Further investigations into the mechanistic aspects of Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate have revealed its potential as a scaffold for the design of enzyme inhibitors. Computational modeling and molecular docking studies have provided insights into the compound's binding modes and interactions with target proteins. These findings have paved the way for the rational design of derivatives with improved pharmacological profiles, including enhanced potency and reduced off-target effects.

The therapeutic potential of Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate extends beyond its immediate biological activity. Recent research has explored its utility as a versatile building block in medicinal chemistry, enabling the synthesis of diverse heterocyclic compounds with potential applications in oncology, infectious diseases, and central nervous system disorders. The compound's ability to serve as a precursor for the introduction of fluorine-containing motifs has been particularly valuable, given the growing interest in fluorinated pharmaceuticals.

In conclusion, Methyl 3-cyano-6-nitro-2-(trifluoromethylthio)benzoate (CAS: 1807252-06-7) represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity and synthetic versatility, make it a valuable tool for researchers aiming to develop novel therapeutic agents. Future studies should focus on expanding the scope of its applications, optimizing its pharmacological properties, and exploring its potential in clinical settings.